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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B606252 Get Quote

Technical Support Center: BMS-795311
This technical support center provides researchers, scientists, and drug development

professionals with guidance on using BMS-795311, a potent cholesteryl ester transfer protein

(CETP) inhibitor. The following resources are designed to help avoid common experimental

issues, particularly compound precipitation.

Frequently Asked Questions (FAQs)
Q1: What is BMS-795311 and what is its primary mechanism of action?

A1: BMS-795311 is a potent and orally bioavailable inhibitor of the cholesteryl ester transfer

protein (CETP).[1][2][3] CETP facilitates the transfer of cholesteryl esters from high-density

lipoprotein (HDL) to low-density lipoprotein (LDL) and very-low-density lipoprotein (VLDL). By

inhibiting CETP, BMS-795311 effectively raises HDL cholesterol levels and reduces LDL

cholesterol levels.[4]

Q2: What is the known solubility of BMS-795311?

A2: BMS-795311 is reported to be soluble in dimethyl sulfoxide (DMSO) at a concentration of

10 mM.[3] Specific quantitative solubility data in other common laboratory solvents such as

ethanol, PBS, or cell culture media is not readily available in public literature, suggesting it is

likely poorly soluble in aqueous solutions.
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Q3: I am observing precipitation after adding BMS-795311 to my cell culture media. What could

be the cause?

A3: Precipitation of hydrophobic compounds like BMS-795311 in aqueous-based cell culture

media is a common issue. It can be caused by several factors:

Exceeding Aqueous Solubility: The final concentration of BMS-795311 in your media may be

above its solubility limit.

Solvent Shock: Rapid dilution of a high-concentration DMSO stock into an aqueous buffer

can cause the compound to crash out of solution.

Temperature Changes: Moving the compound from a storage temperature (e.g., -20°C) to

the experimental temperature (e.g., 37°C) can affect its solubility.

Interactions with Media Components: Components in the cell culture media, such as proteins

and salts, can sometimes interact with the compound and reduce its solubility.

Q4: How can I prevent BMS-795311 from precipitating in my experiments?

A4: To prevent precipitation, consider the following strategies:

Use a Low Final DMSO Concentration: Aim for a final DMSO concentration of 0.5% or lower

in your cell culture media, as higher concentrations can be toxic to cells and may still not

prevent precipitation.

Stepwise Dilution: Instead of adding the DMSO stock directly to your final volume of media,

perform serial dilutions in your vehicle (e.g., media with the same final DMSO concentration)

to gradually lower the concentration.

Pre-warm Media: Ensure your cell culture media is at the experimental temperature (e.g.,

37°C) before adding the compound.

Vortexing/Mixing: Gently vortex or mix the solution immediately after adding BMS-795311 to

ensure it is evenly dispersed.
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Visual Inspection: Always visually inspect your final solution for any signs of precipitation

before adding it to your cells or assay.

Troubleshooting Guide: Compound Precipitation
This guide provides a step-by-step approach to troubleshoot precipitation issues with BMS-
795311.
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Problem Possible Cause Recommended Solution

Precipitate forms immediately

upon adding DMSO stock to

aqueous buffer/media.

Solvent Shock: The rapid

change in solvent polarity

causes the compound to fall

out of solution.

1. Reduce the volume of

DMSO stock added: Use a

more dilute stock solution if

possible. 2. Perform serial

dilutions: Instead of a single

large dilution, create

intermediate dilutions in the

final buffer/media. 3. Slowly

add the stock solution while

vortexing: This can help to

disperse the compound more

effectively.

Precipitate forms over time in

the incubator.

Poor aqueous solubility at

37°C: The compound may be

initially dispersed but is not

truly dissolved and aggregates

over time at the higher

temperature.

1. Determine the maximum

soluble concentration: Perform

a solubility test in your specific

media at 37°C. 2. Use a carrier

protein: In some cases, adding

a small amount of purified

bovine serum albumin (BSA) to

the media can help to keep

hydrophobic compounds in

solution. 3. Consider a different

formulation: For in vivo studies,

different formulation strategies

may be necessary.

Inconsistent results between

experiments.

Variable precipitation: The

amount of compound that

precipitates may differ between

experiments, leading to

inconsistent effective

concentrations.

1. Centrifuge your final working

solution: Before adding the

solution to your cells/assay,

centrifuge at high speed (e.g.,

>10,000 x g) for 10-15

minutes. Use the supernatant

for your experiment. This will

ensure you are working with

the soluble fraction of the

compound. 2. Prepare fresh
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dilutions for each experiment:

Avoid using old dilutions where

precipitation may have

occurred over time.

Quantitative Data Summary
The following table summarizes the available physicochemical and activity data for BMS-
795311.

Parameter Value Reference

Molecular Weight 671.52 g/mol [2]

Molecular Formula C₃₃H₂₃F₁₀NO₃ [2]

IC₅₀ (CETP, enzyme-based

SPA)
4 nM [1][2]

IC₅₀ (human whole plasma

assay)
0.22 µM [1]

Solubility in DMSO 10 mM [3]

Solubility in Ethanol No data available

Solubility in PBS No data available

Solubility in Cell Culture Media No data available

Experimental Protocols
Protocol 1: Preparation of BMS-795311 Stock Solution

Materials:

BMS-795311 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Procedure:

1. Allow the BMS-795311 vial to equilibrate to room temperature before opening.

2. Weigh the desired amount of BMS-795311 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve a 10 mM stock solution. For

example, to make 1 mL of a 10 mM stock, add 1 mL of DMSO to 6.715 mg of BMS-
795311.

4. Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C

water bath can be used if necessary.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C.

Protocol 2: Preparation of Working Dilutions for Cell-
Based Assays

Materials:

10 mM BMS-795311 stock solution in DMSO

Pre-warmed, sterile cell culture medium

Sterile microcentrifuge tubes or a 96-well plate for serial dilutions

Procedure:

1. Thaw an aliquot of the 10 mM BMS-795311 stock solution at room temperature.

2. Perform a serial dilution of the stock solution in cell culture medium to achieve the desired

final concentrations. For example, to prepare a 10 µM working solution with a final DMSO

concentration of 0.1%:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 99 µL of pre-

warmed media (resulting in a 100 µM solution in 1% DMSO).
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Vortex gently.

Add 10 µL of the 100 µM intermediate dilution to 90 µL of pre-warmed media to get the

final 10 µM working solution in 0.1% DMSO.

3. Visually inspect the final working solutions for any signs of precipitation.

4. If precipitation is observed, refer to the Troubleshooting Guide.

5. Add the final working solutions to the cells.

Signaling Pathways and Experimental Workflows
CETP Inhibition Signaling Pathway

CETP Inhibition and its Effect on Lipoprotein Metabolism
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Caption: Mechanism of BMS-795311 via CETP inhibition.
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Workflow for Preparing BMS-795311 Working Solutions
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Caption: Recommended workflow for preparing BMS-795311 solutions.
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Logical Relationship for Troubleshooting Precipitation

Troubleshooting Logic for BMS-795311 Precipitation
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Caption: Troubleshooting logic for BMS-795311 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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